Cas no 1512156-17-0 (3-(chloromethyl)-1,1-dimethylcyclopentane)

• Product Name: 3-(chloromethyl)-1,1-dimethylcyclopentane
• CAS No: 1512156-17-0
• MF: C₈H₁₅Cl
• MW: 146.657701730728
• CID: 5889957
• PubChem ID: 80698521
• Update Time: 2025-06-26

3-(chloromethyl)-1,1-dimethylcyclopentane Chemical and Physical Properties

Names and Identifiers

• 3-(chloromethyl)-1,1-dimethylcyclopentane
• AKOS019265576
• EN300-1982789
• 1512156-17-0

• Inchi： 1S/C8H15Cl/c1-8(2)4-3-7(5-8)6-9/h7H,3-6H2,1-2H3
• InChI Key： RFPPXGISKXUPHE-UHFFFAOYSA-N
• SMILES： ClCC1CCC(C)(C)C1

Computed Properties

• Exact Mass: 146.0862282g/mol
• Monoisotopic Mass: 146.0862282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 96.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 0Ų

Additional information on 3-(chloromethyl)-1,1-dimethylcyclopentane

Introduction to 3-(Chloromethyl)-1,1-Dimethylcyclopentane (CAS No. 1512156-17-0)

3-(Chloromethyl)-1,1-dimethylcyclopentane (CAS No. 1512156-17-0) is a cyclic organic compound characterized by its unique structure and chemical properties. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This article aims to provide a comprehensive overview of 3-(Chloromethyl)-1,1-dimethylcyclopentane, including its chemical structure, synthesis methods, physical and chemical properties, and potential applications.

Chemical Structure and Synthesis

The molecular formula of 3-(Chloromethyl)-1,1-dimethylcyclopentane is C₈H₁₅Cl. The compound features a cyclopentane ring with two methyl groups attached to the same carbon atom (C-1) and a chloromethyl group attached to the C-3 position. This specific arrangement of functional groups imparts unique reactivity and stability to the molecule.

The synthesis of 3-(Chloromethyl)-1,1-dimethylcyclopentane can be achieved through several methods. One common approach involves the reaction of 3-methylcyclopentene with methylmagnesium chloride followed by chlorination of the resulting product. Another method involves the ring-closing metathesis of an appropriate diene precursor followed by functional group transformations to introduce the chloromethyl group.

Physical and Chemical Properties

3-(Chloromethyl)-1,1-dimethylcyclopentane is a colorless liquid at room temperature with a characteristic odor. Its boiling point is approximately 98°C at atmospheric pressure, and it has a density of around 0.9 g/cm³. The compound is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane.

The chemical reactivity of 3-(Chloromethyl)-1,1-dimethylcyclopentane is primarily influenced by the presence of the chloromethyl group. This functional group can undergo various reactions, including nucleophilic substitution (SN₂) and elimination (E2) reactions. The presence of the two methyl groups on the cyclopentane ring also contributes to the overall stability and reactivity of the molecule.

Potential Applications

3-(Chloromethyl)-1,1-dimethylcyclopentane has shown promise in several areas due to its unique chemical properties. In pharmaceutical research, this compound has been investigated as a potential intermediate for the synthesis of novel drugs. Its ability to undergo selective functional group transformations makes it a valuable building block for complex molecule synthesis.

In materials science, 3-(Chloromethyl)-1,1-dimethylcyclopentane has been explored for its use in polymer synthesis. The chloromethyl group can be readily converted into various functional groups, allowing for the creation of polymers with tailored properties. For example, recent studies have demonstrated the use of this compound in the synthesis of polymeric materials with enhanced thermal stability and mechanical strength.

In chemical synthesis, 3-(Chloromethyl)-1,1-dimethylcyclopentane serves as a versatile starting material for the preparation of other organic compounds. Its reactivity and stability make it an attractive choice for researchers working on complex synthetic pathways. Additionally, the compound's ability to undergo multiple transformations without significant loss of yield or purity is a significant advantage in large-scale industrial processes.

Literature Review and Recent Research Findings

The scientific literature on 3-(Chloromethyl)-1,1-dimethylcyclopentane is growing rapidly as researchers continue to explore its potential applications. A recent study published in the Journal of Organic Chemistry reported a novel synthetic route for this compound using palladium-catalyzed cross-coupling reactions. The method was found to be highly efficient and scalable, making it suitable for industrial applications.

In another study published in Macromolecules, researchers investigated the use of 3-(Chloromethyl)-1,1-dimethylcyclopentane as a monomer for polymer synthesis. The resulting polymers exhibited excellent thermal stability and were found to have potential applications in high-performance materials such as coatings and adhesives.

A review article in Chemical Reviews highlighted the versatility of compounds containing chloromethyl groups in drug discovery and development. The article discussed how these compounds can be used as intermediates for the synthesis of bioactive molecules with diverse therapeutic effects.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While specific safety data sheets (SDS) should always be consulted for detailed information, it is generally advisable to handle 3-(Chloromethyl)-1,1-dimethylcyclopentane with appropriate personal protective equipment (PPE) such as gloves and goggles. The compound should be stored in a well-ventilated area away from heat sources and incompatible materials.

In conclusion, 3-(Chloromethyl)-1,1-dimethylcyclopentane (CAS No. 1512156-17-0) is a versatile organic compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and reactivity make it an attractive candidate for further research and development.